Cas no 191173-82-7 (N-[2-[(2-hydroxyethyl)amino]ethyl]-(3beta)-cholest-5-ene-3-carboxamide)

• Product Name: N-[2-[(2-hydroxyethyl)amino]ethyl]-(3beta)-cholest-5-ene-3-carboxamide
• CAS No: 191173-82-7
• Molecular Formula: C₃₂H₅₆N₂O₂
• Molecular Weight: 500.799249649048
• CID: 4757731
• PubChem ID: 101708408

N-[2-[(2-hydroxyethyl)amino]ethyl]-(3beta)-cholest-5-ene-3-carboxamide Properties

Names and Identifiers

• N-[2-[(2-hydroxyethyl)amino]ethyl]-(3beta)-cholest-5-ene-3-carboxamide
• 2-[2-[(3beta-Cholesteryl)carbonylamino]ethylamino]ethanol
• 191173-82-7
• OH-Chol
• BP-29624
• AKOS040755580
• CS-0375746
• HY-145523
• (3S,8S,9S,10R,13R,14S,17R)-N-[2-(2-hydroxyethylamino)ethyl]-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3-carboxamide

• InChIKey： IXLSSEJDKSHOEN-SDRVUZNUSA-N
• Inchi： 1S/C32H56N2O2/c1-22(2)7-6-8-23(3)27-11-12-28-26-10-9-25-21-24(30(36)34-18-17-33-19-20-35)13-15-31(25,4)29(26)14-16-32(27,28)5/h9,22-24,26-29,33,35H,6-8,10-21H2,1-5H3,(H,34,36)/t23-,24+,26+,27-,28+,29+,31+,32-/m1/s1
• SMILES： O=C([C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21)NCCNCCO

Computed Properties

• Exact Mass: 500.43417903g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 11
• Monoisotopic Mass: 500.43417903g/mol
• Heavy Atom Count: 36
• Complexity: 778
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.5
• Topological Polar Surface Area: 61.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids